Cas no 869942-14-3 (2-{[(pyridin-3-yl)methyl]amino}butan-1-ol)

• Product Name: 2-{[(pyridin-3-yl)methyl]amino}butan-1-ol
• CAS No: 869942-14-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 1086640
• PubChem ID: 4722180
• Update Time: 2025-04-20

2-{[(pyridin-3-yl)methyl]amino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((Pyridin-3-ylmethyl)amino)butan-1-ol
• 2-(pyridin-3-ylmethylamino)butan-1-ol
• 2-[(3-pyridinylmethyl)amino]-1-butanol
• 2-[(3-pyridinylmethyl)amino]-1-butanol(SALTDATA: HCl)
• 2-{[(pyridin-3-yl)methyl]amino}butan-1-ol
• SCHEMBL13256436
• AN-465/42243980
• EN300-167245
• DTXSID40405999
• 869942-14-3
• CS-0456712
• starbld0017144
• AKOS000284906
• 2-[(pyridin-3-ylmethyl)amino]butan-1-ol
• STK280270

• MDL： MFCD04603714
• Inchi： 1S/C10H16N2O/c1-2-10(8-13)12-7-9-4-3-5-11-6-9/h3-6,10,12-13H,2,7-8H2,1H3
• InChI Key： MZEYJPLETFKZSH-UHFFFAOYSA-N
• SMILES： OCC(CC)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 180.12600
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.049
• Boiling Point: 332.9°C at 760 mmHg
• Flash Point: 155.1°C
• Refractive Index: 1.528
• PSA: 45.15000
• LogP: 1.33300